Cas no 1021243-39-9 (4-(2,6-dimethylmorpholin-4-yl)benzoic acid)

• Product Name: 4-(2,6-dimethylmorpholin-4-yl)benzoic acid
• CAS No: 1021243-39-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD11156519
• CID: 4568167
• PubChem ID: 22494686
• Update Time: 2025-05-20

4-(2,6-dimethylmorpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylmorpholin-4-yl)benzoic acid

• MDL： MFCD11156519
• Inchi： 1S/C13H17NO3/c1-9-7-14(8-10(2)17-9)12-5-3-11(4-6-12)13(15)16/h3-6,9-10H,7-8H2,1-2H3,(H,15,16)
• InChI Key： OTRDBTJTZUXOKP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2CC(C)OC(C)C2)C=C1

Computed Properties

• Exact Mass: 235.120843g/mol
• Monoisotopic Mass: 235.120843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.28g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(2,6-dimethylmorpholin-4-yl)benzoic acid

Introduction to 4-(2,6-dimethylmorpholin-4-yl)benzoic acid (CAS No. 1021243-39-9)

4-(2,6-dimethylmorpholin-4-yl)benzoic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. Its molecular structure, characterized by a benzoic acid core substituted with a morpholine ring at the 4-position and dimethyl groups at the 2- and 6-positions, imparts unique chemical properties that make it a valuable intermediate in drug development. The compound is identified by its unique Chemical Abstracts Service (CAS) number, 1021243-39-9, which distinguishes it in scientific literature and industrial databases.

The synthesis of 4-(2,6-dimethylmorpholin-4-yl)benzoic acid involves meticulous chemical transformations that highlight the compound's structural complexity. The presence of the morpholine moiety enhances its solubility in polar solvents and contributes to its reactivity, making it a versatile building block for more complex molecules. This feature has garnered interest from researchers exploring novel therapeutic agents, particularly in the realm of central nervous system (CNS) drugs and anti-inflammatory compounds.

Recent advancements in medicinal chemistry have demonstrated the potential of 4-(2,6-dimethylmorpholin-4-yl)benzoic acid as a scaffold for developing next-generation pharmaceuticals. Its structural motif has been integrated into various drug candidates that exhibit promising biological activity. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The dimethyl groups at the 2- and 6-positions of the morpholine ring play a crucial role in modulating the compound's pharmacokinetic profile, enhancing its bioavailability and target specificity.

The pharmacological significance of 4-(2,6-dimethylmorpholin-4-yl)benzoic acid extends beyond CNS applications. Researchers have also investigated its role in modulating immune responses and reducing inflammation. Preclinical studies suggest that this compound may interact with specific receptors or signaling pathways involved in immune regulation, offering a potential therapeutic strategy for autoimmune disorders. The benzoic acid moiety contributes to its acidic properties, which can be exploited in designing prodrugs or pH-sensitive delivery systems.

In terms of synthetic methodologies, 4-(2,6-dimethylmorpholin-4-yl)benzoic acid can be synthesized through multi-step reactions involving condensation, cyclization, and functional group modifications. The choice of starting materials and reaction conditions significantly impacts the yield and purity of the final product. Modern synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to optimize the production process while maintaining high enantiomeric purity if required for pharmaceutical applications.

The analytical characterization of 4-(2,6-dimethylmorpholin-4-yl)benzoic acid relies on advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques provide detailed insights into the compound's molecular structure and purity. Additionally, computational modeling has become an indispensable tool in understanding its interactions with biological targets at the molecular level. Such simulations aid in predicting binding affinities and optimizing drug-like properties.

The industrial relevance of 4-(2,6-dimethylmorpholin-4-yl)benzoic acid is underscored by its incorporation into several clinical trial candidates developed by leading pharmaceutical companies. While specific details of ongoing trials may not be publicly available due to confidentiality agreements, the compound's structural features align well with current trends in drug discovery. Its ability to modulate key biological pathways makes it a promising candidate for further investigation in both academic and industrial settings.

Future research directions may focus on exploring novel derivatives of 4-(2,6-dimethylmorpholin-4-yl)benzoic acid to enhance their therapeutic efficacy or reduce potential side effects. The integration of machine learning algorithms into drug design processes could accelerate the identification of promising analogs based on existing data sets. Furthermore, green chemistry principles may be applied to develop more sustainable synthetic routes that minimize waste and energy consumption.

In conclusion,4-(2,6-dimethylmorpholin-4-y l)benzoic acid (CAS No. 1021243-39-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug development underscores its importance in modern medicinal chemistry research. As scientific understanding progresses,this compound will likely continue to play a pivotal role in discovering new therapeutic agents that address unmet medical needs.